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Compound of Interest

Compound Name: 4-Ethoxyphenyl chloroacetate

Cat. No.: B051365

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the proper handling and storage procedures for 4-
Ethoxyphenyl chloroacetate (CAS No. 119929-85-0).[1] Due to the limited availability of a
specific Safety Data Sheet (SDS) for this compound, this document draws upon safety data
from closely related and structurally similar chloroacetate esters to provide guidance.
Professionals handling this chemical must conduct a thorough, site-specific risk assessment
before commencing any work.

Hazard Identification and Classification

While specific toxicity data for 4-Ethoxyphenyl chloroacetate is not readily available, based
on analogous compounds such as ethyl chloroacetate, it should be treated as a hazardous
substance. The primary hazards are expected to include:

o Flammability: Chloroacetate esters are often flammable liquids and vapors.[2][3]

o Toxicity: Likely to be toxic if swallowed, inhaled, or in contact with skin.[2][4] Some related
compounds are fatal upon skin contact.[2]

o Corrosivity: Can cause serious eye damage and skin irritation or burns.[2][5][6] It may also
be corrosive to the respiratory tract.[2]

 Allergenic Potential: May cause an allergic skin reaction.[2][6]
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e Aquatic Toxicity: Poses a significant threat to aquatic life.[2][3]

Physical and Chemical Properties

Quantitative data for 4-Ethoxyphenyl chloroacetate is sparse. The following table includes
data for the closely related "Chloroacetic acid, 4-methoxyphenyl ester" as a proxy, alongside
general properties for chloroacetate esters.

Value (for

Chloroacetic acid, .
Property Unit Source
4-methoxyphenyl

ester)
Molecular Formula C10H11CIOs3 - [1]
CAS Number 119929-85-0 - [1]
Normal Boiling Point 573.12 K [7]
Enthalpy of

o 54.52 kJ/mol [7]

Vaporization
Octanol/Water

1.839 - [7]

Partition Coeff.

Safe Handling Procedures
Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should guide the selection of appropriate PPE. The
following are minimum recommendations:
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PPE Category Specification

) Chemical safety goggles and/or a face shield
Eye/Face Protection
are mandatory.[5]

Chemically resistant gloves (e.g., nitrile,
_ . neoprene), a lab coat, and closed-toe shoes.
Skin Protection ] )
For extensive handling, flame-retardant and

antistatic protective clothing is advised.[2]

Work should be conducted in a well-ventilated
) ) area or a chemical fume hood.[8] If ventilation is
Respiratory Protection ) ] ]
inadequate, a NIOSH-approved respirator with

an organic vapor cartridge is necessary.

Engineering Controls

» Ventilation: Use only in a well-ventilated area, preferably within a certified chemical fume
hood.[8]

o Eye Wash and Safety Shower: Ensure that an emergency eyewash station and safety
shower are readily accessible in the immediate work area.[8]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]
[4] Use explosion-proof electrical and lighting equipment.[2][3]

General Hygiene Practices

» Do not eat, drink, or smoke in areas where the chemical is handled.[2]
e Wash hands thoroughly after handling.[2]

o Contaminated work clothing should not be allowed out of the workplace and must be
decontaminated before reuse.[2]

Storage Procedures

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.
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Storage Parameter

Recommendation

Temperature

Store in a cool, dry, and well-ventilated place.[3]

[8] Keep away from heat sources.[3]

Container

Keep in a tightly closed, properly labeled
container.[3][8]

Incompatible Materials

Store separately from strong oxidizing agents,

acids, and bases.[3][8]

Security

Store in a locked cabinet or a secure area

accessible only to authorized personnel.[2][3]

Emergency Procedures
Spills and Leaks

In the event of a spill, the following workflow should be initiated:
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Spill Response Workflow for 4-Ethoxyphenyl Chloroacetate

Evacuate Immediate Area

:

Don Appropriate PPE

:

Ensure Adequate Ventilation

:

Remove Ignition Sources

:

Contain Spill with Inert Material
(e.g., sand, vermiculite)

:

Collect Absorbed Material
into a Sealed Container

:

Decontaminate Spill Area

:

Dispose of Waste as Hazardous

Spill Response Complete
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Caption: A stepwise workflow for safely responding to a spill of 4-Ethoxyphenyl

chloroacetate.

First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult or stops, provide artificial respiration and

seek immediate medical attention.[2][8]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin with large amounts of
water for at least 15 minutes. Seek immediate

medical attention.[2][8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[2][8]

Disposal Considerations

Dispose of 4-Ethoxyphenyl chloroacetate and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.[2][3] Do not allow the chemical

to enter drains or waterways.

Chemical Reactivity and Incompatibilities

The following diagram illustrates the key incompatibilities of chloroacetate esters.
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Chemical Incompatibility Profile
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Caption: A diagram showing materials incompatible with 4-Ethoxyphenyl chloroacetate.

By adhering to these handling and storage guidelines, researchers and drug development
professionals can mitigate the risks associated with 4-Ethoxyphenyl chloroacetate and
ensure a safe laboratory environment. A thorough understanding of the potential hazards and
the implementation of robust safety protocols are paramount when working with this and other
reactive chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-4-ethoxyphenyl-chloroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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